Metal-free synthesis of unsymmetric bis(thioesters)†

Chemical Communications Pub Date: 2023-01-04 DOI: 10.1039/D2CC05160E

Abstract

The first metal-free protocol for efficient synthesis of unsymmetric bis(thioesters) via functionalization of dithiols with two different α,β-unsaturated aldehydes is presented. The methodology described leads to a novel class of dithiol-based building blocks.

Graphical abstract: Metal-free synthesis of unsymmetric bis(thioesters)
Metal-free synthesis of unsymmetric bis(thioesters)†
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